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Compound of Interest

Compound Name: Carisoprodol-D7

CAS No.: 1218911-16-0

Cat. No.: B578532

Get Quote

Executive Summary
This technical guide details the structural design, synthetic logic, and bioanalytical application

of Carisoprodol-d7 (propyl-d7). Unlike isotopologues labeled at the N-isopropyl position, the

propyl-d7 variant places the deuterium tag on the metabolically stable 2-methyl-2-propyl-1,3-

propanediol backbone. This strategic positioning ensures the internal standard (IS) retains its

mass shift even if the labile carbamate moieties undergo degradation, providing superior

quantitation accuracy in forensic toxicology and pharmacokinetic (PK) assays.

Structural Anatomy & Isotopic Design
The Molecule
Carisoprodol (N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate) is a centrally acting

skeletal muscle relaxant.[1][2][3][4] Its pharmacological activity and abuse potential necessitate

rigorous quantification in biological matrices.

The Labeling Position: Propyl-d7
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The specific isotopologue discussed here is labeled on the n-propyl side chain attached to the

central quaternary carbon.

Chemical Name: N-(1-methylethyl)-carbamic acid, 2-[[(aminocarbonyl)oxy]methyl]-2-

methylpentyl-3,3,4,4,5,5,5-d7 ester.[5][6]

Molecular Formula:

[5][6][7]

Exact Mass: ~267.38 Da (vs. ~260.33 Da native).

Rational Design: Why Propyl-d7?
The choice of the propyl chain over the N-isopropyl group is governed by metabolic stability

and fragmentation physics:

Metabolic Robustness: Carisoprodol is extensively metabolized by CYP2C19 via N-

dealkylation to form Meprobamate. If the label were on the N-isopropyl group, the resulting

metabolite would be unlabeled. With the label on the propyl chain, the core skeleton retains

the deuterium tag.

Fragment Retention: In MS/MS, the primary transition involves the loss of the carbamate

functionality. The propyl chain remains attached to the charged fragment, preserving the +7

Da shift for specific detection.

Synthetic Pathway (The "How")
The synthesis of Carisoprodol-d7 requires building the deuterated core scaffold before

assembling the carbamate arms. The critical step is the introduction of the hepta-deuterated

propyl chain.

Synthesis Workflow
Alkylation: Diethyl methylmalonate is alkylated with 1-bromopropane-d7 (

) to form the deuterated diester.
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Reduction: The diester is reduced (typically using Lithium Aluminum Hydride, LiAlH4) to yield

2-methyl-2-(propyl-d7)-1,3-propanediol.

Carbamoylation (Step A): Reaction with phosgene and isopropylamine introduces the N-

isopropyl carbamate.

Carbamoylation (Step B): Reaction with urethane (or sodium cyanate) completes the

dicarbamate structure.

Diethyl Methylmalonate
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Figure 1: Synthetic route highlighting the introduction of the D7 label via bromopropane-d7

alkylation.

Metabolic Stability & Bioanalytical Implications[3]
Understanding the fate of the internal standard in vivo (or in-source) is critical for assay validity.

The CYP2C19 Pathway
Carisoprodol undergoes N-dealkylation to form Meprobamate.

Native Pathway: Carisoprodol (260)

Meprobamate (218).

IS Pathway: Carisoprodol-d7 (267)

Meprobamate-d7 (225).

Critical Consideration: Because the propyl-d7 label is on the core, the IS metabolizes into a

labeled version of the drug's primary metabolite. If your assay quantifies both Carisoprodol and
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Meprobamate, you must ensure that the Meprobamate-d7 formed from the IS degradation

does not interfere with the specific IS used for Meprobamate (often Meprobamate-d3 or d7).

Native Drug Pathway Internal Standard Pathway (Propyl-d7)
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Figure 2: Metabolic fate of the Propyl-d7 label. Note that the metabolite retains the isotope tag.

Analytical Protocol: LC-MS/MS
This section outlines a self-validating LC-MS/MS workflow. The transitions selected rely on the

stability of the propyl-d7 chain during fragmentation.

Mass Transitions (MRM)
The primary fragmentation pathway involves the loss of the carbamate/isopropyl moieties,

leaving the substituted propanediol core.
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Analyte

Precursor
Ion (

)

Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (eV)

Rationale

Carisoprodol 261.2 176.1 55.1 ~15

Loss of

carbamate

side chains.

Carisoprodol-

d7
268.2 183.1 55.1 ~15

+7 Da shift

maintained in

fragment.

Note: The shift from 176 to 183 confirms the label is on the propyl chain, not the lost carbamate

group.

Sample Preparation Protocol
To minimize matrix effects and prevent in-source degradation, a Liquid-Liquid Extraction (LLE)

or Supported Liquid Extraction (SLE) is recommended over protein precipitation.

Aliquoting: Transfer 100

L of plasma/blood to a clean tube.

IS Addition: Add 10

L of Carisoprodol-d7 working solution (1,000 ng/mL). Vortex.

Buffer: Add 100

L Carbonate Buffer (pH 9) to ensure the analyte is in the non-ionized state (pKa ~10-11 for
carbamates).

Extraction: Add 1 mL Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

Agitation: Mechanical shake for 10 mins. Centrifuge at 4000 rpm for 5 mins.

Evaporation: Transfer supernatant to a new tube; evaporate to dryness under
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at 40°C.

Reconstitution: Reconstitute in 100

L Mobile Phase (50:50 Water:MeOH + 0.1% Formic Acid).
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(Carisoprodol-d7)

LLE Extraction
(MTBE/pH 9)

Dry Down
(N2 @ 40°C)

LC-MS/MS
(C18 Column)

Click to download full resolution via product page

Figure 3: Optimized bioanalytical workflow for Carisoprodol quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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